Cas no 27586-98-7 (1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide)
27586-98-7 structure
Product Name:1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide
CAS No:27586-98-7
MF:C8H18N4S
MW:202.320319652557
CID:272112
PubChem ID:5382002
Update Time:2025-04-19
1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide
- N',N',4-trimethylpiperazine-1-carbothiohydrazide
- AC1NTISR
- NSC130045
- NSC-130045
- 27586-98-7
- DTXSID10419164
-
- Inchi: 1S/C8H18N4S/c1-10(2)9-8(13)12-6-4-11(3)5-7-12/h4-7H2,1-3H3,(H,9,13)
- InChI Key: VNHCTTYFLOARJU-UHFFFAOYSA-N
- SMILES: S=C(NN(C)C)N1CCN(C)CC1
Computed Properties
- Exact Mass: 202.12544
- Monoisotopic Mass: 202.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.8A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.122
- Boiling Point: 264.1°C at 760 mmHg
- Flash Point: 113.5°C
- Refractive Index: 1.564
- PSA: 21.75
- LogP: -0.14840
1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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